molecular formula C25H19FN2O2S B11416562 3-(3-fluoro-4-methylphenyl)-1-(4-methylbenzyl)[1]benzothieno[3,2-d]pyrimidine-2,4(1H,3H)-dione

3-(3-fluoro-4-methylphenyl)-1-(4-methylbenzyl)[1]benzothieno[3,2-d]pyrimidine-2,4(1H,3H)-dione

Cat. No.: B11416562
M. Wt: 430.5 g/mol
InChI Key: YNQAMUTYEKTQBN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the thieno[3,2-d]pyrimidine-2,4-dione class, characterized by a fused benzothiophene-pyrimidine-dione core. The structure features a 3-(3-fluoro-4-methylphenyl) group at position 3 and a 1-(4-methylbenzyl) substituent at position 1. These substitutions are critical for modulating electronic, steric, and pharmacokinetic properties. The fluorine atom enhances lipophilicity and metabolic stability, while the methyl groups may improve binding affinity through hydrophobic interactions .

Properties

Molecular Formula

C25H19FN2O2S

Molecular Weight

430.5 g/mol

IUPAC Name

3-(3-fluoro-4-methylphenyl)-1-[(4-methylphenyl)methyl]-[1]benzothiolo[3,2-d]pyrimidine-2,4-dione

InChI

InChI=1S/C25H19FN2O2S/c1-15-7-10-17(11-8-15)14-27-22-19-5-3-4-6-21(19)31-23(22)24(29)28(25(27)30)18-12-9-16(2)20(26)13-18/h3-13H,14H2,1-2H3

InChI Key

YNQAMUTYEKTQBN-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)CN2C3=C(C(=O)N(C2=O)C4=CC(=C(C=C4)C)F)SC5=CC=CC=C53

Origin of Product

United States

Biological Activity

The compound 3-(3-fluoro-4-methylphenyl)-1-(4-methylbenzyl) benzothieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a member of the benzothieno-pyrimidine family, which has garnered attention for its potential biological activities. This article explores its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

  • Molecular Formula : C25H20N2O3S
  • Molecular Weight : 428.5 g/mol
  • IUPAC Name : 3-(3-fluoro-4-methylphenyl)-1-(4-methylbenzyl)benzothieno[3,2-d]pyrimidine-2,4-dione

Research indicates that compounds within the benzothieno-pyrimidine class often exhibit diverse biological activities due to their unique structural features. The presence of fluorine and methyl groups can enhance lipophilicity and modulate interaction with biological targets.

Potential Mechanisms:

  • Antiproliferative Activity : Similar compounds have shown potent antiproliferative effects against various cancer cell lines by inducing apoptosis and inhibiting cell cycle progression.
  • Enzyme Inhibition : The compound may act as an inhibitor of specific enzymes involved in cancer metabolism, potentially leading to reduced tumor growth.

Biological Activity Data

A summary of biological activity related to this compound is presented in the following table:

Activity Type Effect Reference
AntiproliferativeInhibition of cancer cell growth
Enzyme InteractionPossible inhibition of CYP enzymes
CytotoxicityInduction of apoptosis

Study 1: Antiproliferative Effects

A study investigated the effects of fluorinated benzothiazoles on cancer cells. It was found that these compounds exhibited significant antiproliferative activity without a biphasic dose-response relationship, suggesting a more predictable therapeutic window compared to traditional chemotherapeutics. The study noted that the compound's structure allowed for effective binding to target proteins involved in cell growth regulation .

Study 2: Enzyme Interaction

Another study focused on the metabolism of fluorinated compounds by cytochrome P450 enzymes. The findings indicated that these compounds could induce CYP enzyme expression in sensitive cancer cells, enhancing their cytotoxic effects through metabolic activation .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Fluorinated Derivatives

Compound Name (Example) Substituents Key Properties/Activities Reference
Target Compound 3-(3-fluoro-4-methylphenyl), 1-(4-methylbenzyl) Hypothesized enhanced metabolic stability and selectivity due to fluorine and methyl groups
1-{[3-(2-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-(4-fluorobenzyl)thieno[3,2-d]pyrimidine-2,4-dione 4-fluorobenzyl, oxadiazole-chlorophenyl Oxadiazole introduces π-stacking potential; fluorobenzyl enhances polarity
3-[(4-Fluorophenyl)methyl]-5-methoxy-1-methylpyrido[2,3-d]pyrimidine-2,4-dione 4-fluorophenylmethyl, methoxy Methoxy group increases electron density; fluorophenyl improves bioavailability

Benzyl/Alkyl-Substituted Analogues

Compound Name (Example) Substituents Key Properties/Activities Reference
Target Compound 1-(4-methylbenzyl) Methylbenzyl enhances hydrophobicity and membrane permeability
1-Benzyl-5-methyl-6-(2-methylthiazol-4-yl)-3-phenylthieno[2,3-d]pyrimidine-2,4-dione 1-benzyl, 3-phenyl, thiazolyl Thiazole moiety introduces hydrogen-bonding potential; benzyl group improves solubility
6-[(3-Benzyloxy-2-benzyloxymethyl)propyl]-1,3-dimethoxymethyl-5-methylpyrimidin-2,4-dione Benzyloxypropyl, dimethoxymethyl Bulky substituents reduce cellular uptake but increase enzymatic stability

Key Insight : The 4-methylbenzyl group in the target compound balances hydrophobicity and steric bulk, unlike larger substituents (e.g., benzyloxypropyl), which may hinder diffusion .

Halogenated Derivatives (Cl, Br)

Compound Name (Example) Substituents Key Properties/Activities Reference
2-(4-Bromophenoxy)-3-isopropyl-5,6,7,8-tetrahydro-1-benzothieno[2,3-d]pyrimidin-4(3H)-one 4-bromophenoxy, isopropyl Bromine increases molecular weight and halogen bonding potential
3-(4-Chlorophenyl)-2-[(2-methyl-2-propenyl)thio]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one 4-chlorophenyl, propenylthio Thioether linkage may enhance redox activity but reduce plasma stability

Key Insight : Fluorine in the target compound offers a superior balance of electronegativity and van der Waals interactions compared to bulkier halogens (Br, Cl) .

Heterocyclic Hybrids

Compound Name (Example) Substituents Key Properties/Activities Reference
4-(3-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-1-yl)thieno[3,2-d]pyrimidine Pyrazolo-pyrimidine hybrid Extended π-system improves intercalation with DNA/RNA
3-(3-Fluorophenyl)-4-oxo-4H-chromen-2-yl derivatives (e.g., Example 53 in ) Chromenone-pyrimidine hybrid Chromenone core introduces antioxidant activity but reduces solubility

Key Insight: The benzothieno[3,2-d]pyrimidine core in the target compound provides rigidity and planar geometry, favoring enzyme active-site binding over bulkier hybrids .

Data Table: Comparative Physicochemical Properties

Compound Type Molecular Weight (g/mol) Melting Point (°C) LogP (Predicted) Key Functional Groups
Target Compound ~450 (estimated) ~3.5 Fluoro, methylbenzyl
3-(4-Chlorophenyl)-1-phenylprop-2-en-1-one () 242 80–84 3.8 Chlorophenyl, ketone
Example 53 () 589.1 175–178 4.2 Fluoro, chromenone, sulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.